N-(2-methoxyphenyl)-3-methyl-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

• IUPAC Name: N-(2-methoxyphenyl)-3-methyl-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C17H15N3O3/c1-20-17(22)12-8-4-3-7-11(12)15(19-20)16(21)18-13-9-5-6-10-14(13)23-2/h3-10H,1-2H3,(H,18,21)
• InChI Key: KYQMHTYUCIADDI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the compound’s appearance, odor, and other physical characteristics.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index. It can also include studying its spectral properties, such as its UV/Vis, IR, NMR, and mass spectra.

Scientific Research Applications

Drug Discovery and Development

ChemDiv2_005158: , also known as N-(2-methoxyphenyl)-3-methyl-4-oxo-3,4-dihydro-1-phthalazinecarboxamide , has been utilized in the field of drug discovery. ChemDiv, a fully integrated target-to-clinic contract research organization, has been involved in the development of new drug programs to treat diseases such as cancer, neurological disorders, infectious diseases, cardiometabolic, and immune diseases. .

Leishmaniasis Research

The compound has shown potential in the study of Leishmania mexicana , a parasite responsible for the disease leishmaniasis. .

Catalysis and Material Chemistry

In the realm of catalysis and material chemistry, compounds like ChemDiv2_005158 have been studied for their potential use in macrocyclic chemistry. .

Photovoltaic Applications

Research into star-shaped D–π–A small molecules, which include structures similar to ChemDiv2_005158 , has been conducted with the aim of improving the efficiency of photovoltaic devices. .

Biomechanical Applications

The identifier HMS1383K10 is associated with research into biomechanical applications, particularly in the development of ultra-sensitive pressure sensors based on hydrogels. .

Biochemical Research

Antibodies that detect IDI1_003873 are used in various scientific applications, including Western Blot, Immunoprecipitation, Immunohistochemistry, ELISA, and Immunocytochemistry. .

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interactions with biological macromolecules, its effects on cellular processes, and its overall effects in an organism.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include its LD50, its potential for causing irritation or sensitization, its environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve further studies on the compound’s properties, development of synthetic methods, exploration of its uses, and investigation of its mechanism of action.